Bis(2,4,6-trichlorophenyl) oxalate
Overview
Description
Bis(2,4,6-trichlorophenyl) oxalate, also known as TCPO, is a chemical compound used in some types of glow sticks . It has a molecular weight of 448.90 .
Synthesis Analysis
TCPO can be synthesized from a solution of 2,4,6-trichlorophenol in a solution of dry toluene by reaction with oxalyl chloride in the presence of a base such as triethylamine . This method produces crude TCPO with a by-product of triethylamine hydrochloride .Molecular Structure Analysis
The empirical formula of TCPO is C14H4Cl6O4 . The molecular structure consists of an oxalate core with two 2,4,6-trichlorophenyl groups attached .Chemical Reactions Analysis
When TCPO is combined with a fluorescent dye like 9,10-bis(phenylethynyl)anthracene, a solvent (such as diethyl phthalate), and a weak base (usually sodium acetate or sodium salicylate), and hydrogen peroxide, the mixture will start a chemiluminescent reaction .Physical And Chemical Properties Analysis
TCPO is a white crystalline powder with a density of 1.698 g/cm^3 . It has a melting point of 188 to 192 °C and a boiling point of 500.9 °C . Its solubility in water is 0.01962 mg/L .Scientific Research Applications
Chemiluminescence Demonstrations
TCPO is frequently used in chemiluminescence demonstrations due to its intense chemiluminescent reactions. Typically, it's used in its oxidation form with hydrogen peroxide in the presence of a fluorescer. However, concerns regarding the toxic byproducts and the use of non-biodegradable solvents have led to the exploration of greener alternatives for chemiluminescence demonstrations. While TCPO is traditionally used, research has been directed towards finding less toxic and more environmentally friendly substitutes (Jilani, Donahue, & Mitchell, 2011).
Chemiluminescence Enhancement in Presence of Polymer Particles
The chemiluminescence property of the TCPO–hydrogen peroxide–dyestuff system has been found to be significantly enhanced by polymer particles. This enhancement, especially noted with certain dyestuffs like erythrosine B, led to chemiluminescence intensity about 20 times larger in the presence of polymer particles compared to when they are absent. This enhanced chemiluminescence has been suggested as beneficial for the determination of substances like H2O2 and dyestuff-labeled D-glucose (Tsukagoshi, Tomita, & Nakajima, 2001).
Impact of Chlorine Substitution on Crystal Structures
Research into the crystal structures of various diaryl oxalate derivatives, including TCPO, has revealed that chlorine substitution significantly influences the molecular geometries and stacking modes of these compounds. This influence is attributed to the alterations in the types and numbers of intermolecular interactions, which vary based on the position and number of chlorine atoms. Understanding these influences can provide insights into the molecular properties and potential applications of TCPO and similar compounds (Wu et al., 2017).
Safety And Hazards
Future Directions
properties
IUPAC Name |
bis(2,4,6-trichlorophenyl) oxalate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H4Cl6O4/c15-5-1-7(17)11(8(18)2-5)23-13(21)14(22)24-12-9(19)3-6(16)4-10(12)20/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEVPIWPYWJZSPR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)OC(=O)C(=O)OC2=C(C=C(C=C2Cl)Cl)Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H4Cl6O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80151403 | |
Record name | Bis(2,4,6-trichlorophenyl)oxalate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80151403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
448.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(2,4,6-trichlorophenyl) oxalate | |
CAS RN |
1165-91-9 | |
Record name | Bis(2,4,6-trichlorophenyl) oxalate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1165-91-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Bis(2,4,6-trichlorophenyl)oxalate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001165919 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Bis(2,4,6-trichlorophenyl)oxalate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80151403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bis(2,4,6-trichlorophenyl) oxalate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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